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Compound of Interest

Compound Name: 2-Chlorothiazole-5-carbonitrile

Cat. No.: B1363308 Get Quote

An In-Depth Technical Guide to the Safe Handling and Application of 2-Chlorothiazole-5-
carbonitrile for Research Professionals

Introduction
2-Chlorothiazole-5-carbonitrile is a heterocyclic building block of significant interest in

medicinal chemistry and drug development. Its unique scaffold, featuring a reactive chlorine

atom and a nitrile group on a thiazole ring, makes it a versatile precursor for synthesizing a

wide range of biologically active molecules. However, this same chemical reactivity

necessitates a thorough understanding of its hazard profile to ensure safe handling in a

research environment.

This guide moves beyond a standard Material Safety Data Sheet (MSDS) to provide

researchers, scientists, and drug development professionals with a deeper, field-proven

perspective on managing the risks associated with this compound. By understanding the

causality behind safety protocols, laboratory personnel can foster a more intuitive and robust

safety culture.

Physicochemical Profile and Its Implications
The physical properties of a chemical are the first indicators of how it will behave under

laboratory conditions and dictate the primary engineering controls and handling techniques

required. 2-Chlorothiazole-5-carbonitrile is a solid at room temperature, which mitigates the
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risk of vapor inhalation compared to volatile liquids. However, its low melting point suggests it

could easily liquefy in heated reactions, altering its exposure potential.

Table 1: Key Physicochemical Properties of 2-Chlorothiazole-5-carbonitrile

Property Value Implication for Handling

CAS Number 51640-36-9[1]

Unique identifier for accurate

tracking and information

retrieval.

Molecular Formula C₄HClN₂S[1]

Molecular Weight 144.58 g/mol [1]

Relevant for stoichiometric

calculations in experimental

design.

Physical Form Solid

Reduces vapor inhalation risk

at ambient temperatures. Can

form dust.

Melting Point 47-57°C[1]

Low melting point; can become

liquid on mild heating. The

observed range may indicate

varying purity levels between

suppliers.

Boiling Point ~291.1°C at 760 mmHg[1]

Low volatility under standard

lab conditions. Distillation

requires high temperatures,

increasing decomposition risk.

Flash Point 104.4°C (219.9°F)

Combustible solid. Requires

segregation from open flames

and strong ignition sources,

especially during heating.[2]

Storage Temperature -20°C[1]

Recommended for long-term

stability and to prevent

degradation.
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Expert Insight: The reported melting point varies across suppliers (e.g., 47-49°C vs. 52-57°C).

[1] This discrepancy underscores the importance of verifying the purity of the starting material,

as impurities can alter both its reactivity and toxicological profile. The solid form, while generally

safer than a liquid, can generate fine dust during transfer, creating inhalation and skin contact

hazards. Therefore, handling should always occur within a contained environment.

Hazard Identification and Mechanistic Insights
2-Chlorothiazole-5-carbonitrile is classified as hazardous, carrying a "Danger" signal word.

Its primary hazards are acute oral toxicity and the potential for severe, irreversible eye damage.

Caption: Figure 1: Structure highlighting the chloro and nitrile functional groups.

Table 2: GHS Hazard Classifications

Classification Code Description

Acute Toxicity, Oral (Category

4)
H302 Harmful if swallowed.[3]

Serious Eye Damage

(Category 1)
H318

Causes serious eye damage.

[3]

Expert Insight: The Chemistry Behind the Hazards

H318 (Causes serious eye damage): This is the most critical hazard. The thiazole ring, an

electron-rich aromatic system, combined with the electron-withdrawing nitrile group and the

reactive chloro substituent, makes the molecule susceptible to nucleophilic attack. In the

moisture-rich environment of the eye, the compound can react with water and biological

nucleophiles (like proteins in the cornea), potentially releasing hydrochloric acid and other

cytotoxic species. This leads to immediate chemical burns and irreversible tissue damage.

The "Corrosive" GHS pictogram (GHS05) is associated with this compound for this reason.

This is not mere irritation; it is a direct threat to vision.

H302 (Harmful if swallowed): The mechanism for oral toxicity has not been fully elucidated, a

common scenario for many research chemicals.[2] However, it is likely related to its reactivity

and metabolism in the gastrointestinal tract and liver. The nitrile group (-C≡N) is a point of
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concern, as some organic nitriles can be metabolized to release cyanide ions, though this is

not confirmed for this specific molecule. Regardless of the precise mechanism, the

classification mandates that ingestion must be strictly avoided.

Risk Mitigation and Exposure Control Protocols
A proactive approach to exposure control is paramount. This involves a multi-layered strategy

of engineering controls, rigorous personal protective equipment (PPE) protocols, and

standardized handling workflows.

Engineering Controls: The Primary Barrier
The most effective way to prevent exposure is to contain the chemical at the source.

Chemical Fume Hood: All manipulations of 2-Chlorothiazole-5-carbonitrile, including

weighing, transfers, and solution preparation, must be performed inside a certified chemical

fume hood. This prevents the inhalation of any fine dust particles and contains spills.

Ventilation: Ensure the laboratory has adequate general ventilation to dilute any fugitive

emissions. Eyewash stations and safety showers must be located in immediate proximity to

the handling area.[4]

Personal Protective Equipment (PPE): The Last Line of
Defense
PPE is not a substitute for proper engineering controls but is essential for protecting against

direct contact.

Table 3: Mandatory PPE for Handling 2-Chlorothiazole-5-carbonitrile
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Body Part Required PPE
Rationale and
Specifications

Eyes/Face
Chemical splash goggles AND

a full-face shield.

Non-negotiable. Standard

safety glasses are insufficient.

The H318 classification

requires robust protection

against splashes that could

cause irreversible eye

damage.[3][5]

Hands

Nitrile gloves (check

manufacturer's breakthrough

time).

Provides a barrier against skin

contact. Double-gloving is

recommended for extended

procedures. Gloves must be

inspected before use and

removed properly to avoid

contaminating skin.[5]

Body
Flame-resistant laboratory

coat.

Protects skin and personal

clothing from dust and

splashes.

Protocol: Donning and Doffing PPE
Donning (Putting On):

1. Put on the laboratory coat and fasten it completely.

2. Put on the first pair of nitrile gloves.

3. Put on the second pair of nitrile gloves, pulling the cuffs over the sleeves of the lab coat.

4. Put on chemical splash goggles.

5. Put on the face shield over the goggles.

Doffing (Taking Off): This sequence is critical to prevent cross-contamination.
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1. Remove the outer pair of gloves, peeling them off without touching the exterior surface.

2. Remove the face shield and goggles.

3. Remove the laboratory coat by rolling it down from the shoulders, keeping the

contaminated exterior folded inward.

4. Remove the inner pair of gloves.

5. Wash hands thoroughly with soap and water.

Safe Handling and Storage Workflow
A systematic workflow minimizes the risk of accidental exposure or release.

Caption: Figure 2: A logical workflow for minimizing exposure during handling.

Emergency Response and First-Aid Causality
In the event of an exposure, immediate and correct action is critical.

Protocol: Emergency Response for Accidental Exposure
Eye Contact:

IMMEDIATELY proceed to the nearest eyewash station. Do not delay to finish a task.[4]

Hold eyelids open and flush eyes with a continuous, gentle stream of water for at least 15-

20 minutes.[5][6] This prolonged flushing is vital to dilute and remove the corrosive

chemical to minimize tissue damage.

Remove contact lenses while flushing, if possible.

Seek immediate, professional medical attention. Inform medical personnel of the chemical

identity (CAS 51640-36-9).

Skin Contact:
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Immediately wash the affected area with soap and copious amounts of water for at least

15 minutes.[5][7]

Remove any contaminated clothing while under a safety shower.

Seek medical attention if irritation develops or persists.

Inhalation:

Move the affected person to fresh air at once.[5][7]

If breathing is difficult, administer oxygen. If breathing has stopped, perform artificial

respiration (use a barrier device).[6][7]

Seek immediate medical attention.

Ingestion:

DO NOT INDUCE VOMITING. This can cause further damage to the esophagus as the

corrosive material is regurgitated.[3][8]

Rinse the mouth thoroughly with water.[5]

Have the person drink one or two glasses of water to dilute the substance, if they are

conscious and able to swallow.[6]

Call a poison control center or seek immediate medical attention.

Stability, Reactivity, and Disposal
Reactivity and Stability: The compound is stable under recommended storage conditions

(-20°C, dry, tightly sealed).[1][2] It should be kept away from strong oxidizing agents, with

which it may react exothermically.[2][4]

Hazardous Decomposition: When subjected to high heat, such as in a fire, it can decompose

to produce highly toxic and corrosive gases, including hydrogen chloride, nitrogen oxides

(NOx), and sulfur oxides (SOx).[2][4][5] Firefighters must wear self-contained breathing

apparatus.[2][5]
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Disposal Protocol:

Chemical waste must be treated as hazardous.

Collect all waste material (unused solid, contaminated solutions, contaminated wipes) in a

dedicated, clearly labeled, and sealed hazardous waste container.

Never dispose of this chemical down the drain, as its ecological effects are not well-

characterized and it should not be released into the environment.[2][5]

Follow all local, regional, and national regulations for the disposal of chemical waste

through a licensed disposal company.[4][5]

Conclusion
2-Chlorothiazole-5-carbonitrile is a valuable tool for chemical synthesis, but its utility is

matched by its significant hazards, particularly its potential to cause severe eye damage. By

moving beyond mere compliance and understanding the chemical principles that drive these

hazards, researchers can adopt safer handling practices, implement robust engineering

controls, and respond effectively in an emergency. A culture of safety is not about avoiding risk,

but about understanding and managing it intelligently.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [2-Chlorothiazole-5-carbonitrile material safety data
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[https://www.benchchem.com/product/b1363308#2-chlorothiazole-5-carbonitrile-material-
safety-data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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